Anti-NASH agent 2

• Molecular Formula: C32H51N3O2
• Molecular Weight: 509.8 g/mol
• InChI: InChI=1S/C32H51N3O2/c1-20(2)17-22-19-35(34-33-22)16-12-21(3)23-9-14-31(7)24(23)18-25(36)28-30(6)13-11-27(37)29(4,5)26(30)10-15-32(28,31)8/h19-21,25-26,28,36H,9-18H2,1-8H3/t21-,25+,26+,28+,30+,31+,32+/m1/s1
• InChIKey: JLJXYTMHODTTLL-BCPIUONNSA-N

Anti-NASH Agent 2: Pharmacological Profile

Anti-NASH agent 2 (CAS 3028778-28-8), also designated as compound 21, is a semi-synthetic derivative of the protostane triterpenoid natural product alisol B [1]. It was developed through a systematic structure–activity relationship (SAR) optimization campaign aimed at improving anti-NASH efficacy beyond the parent scaffold [1]. The compound possesses the molecular formula C32H51N3O2 and a molecular weight of 509.77 Da . Its primary reported pharmacological actions are the inhibition of hepatic de novo lipogenesis (DNL) and the suppression of α-smooth muscle actin (α-SMA) gene expression, a marker of hepatic stellate cell activation and fibrogenesis [1]. In a high-fat diet plus carbon tetrachloride (HFD + CCl4)-induced NASH mouse model, compound 21 demonstrated the ability to ameliorate hepatic steatosis, hepatocellular ballooning, inflammatory infiltration, and liver fibrosis [1].

Pathway Context Hepatic DNL inhibition & α-SMA expression studies

Model Context HFD+CCl4 NASH mouse model endpoint evaluation

Scaffold Protostane triterpenoid derivative (semi-synthetic)

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source

Anti-NASH Agent 2: Generic Substitution Unreliability

Anti-NASH agent 2 (compound 21) is not interchangeable with other in-class NASH compounds or even with its own parent natural product, alisol B. The structural modifications introduced at the C-11, C-13, and ring-system positions of the alisol B scaffold were explicitly designed to enhance dual inhibitory activity against both de novo lipogenesis and α-SMA expression—activities that the parent compound exhibits only weakly [1]. Within the same 21-compound SAR series, subtle structural variations produced large differences in potency; compounds 14 and 21 were the only two derivatives selected for in vivo evaluation based on their superior in vitro profiles, while the remaining 19 analogs were deprioritized [1]. Furthermore, Anti-NASH agent 2 operates via a mechanism distinct from other marketed NASH tools such as Anti-NASH agent 1 (a PPAR-α/δ agonist derived from elafibranor) . Interchanging these agents without confirmatory head-to-head data risks introducing uncharacterized selectivity, potency, and pharmacokinetic variables that undermine experimental reproducibility and procurement value.

Parent Scaffold Activity Gap

Alisol B exhibits only weak dual DNL/α-SMA inhibition; compound 21 modifications may significantly shift potency.

SAR Series Variability

Only 2 of 21 analogs met potency thresholds for in vivo evaluation; minor structural changes may alter response.

Mechanism Orthogonality

DNL/α-SMA inhibition differs from PPAR-α/δ agonism; compound profiles may not transfer across mechanisms.

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source

Anti-NASH Agent 2: Comparative Evidence

In Vitro Potency: DNL and α-SMA Dual Inhibition

In the primary SAR study encompassing 21 alisol B derivatives, compound 21 (Anti-NASH agent 2) and compound 14 were identified as the two most potent compounds exhibiting dual inhibitory activity against de novo lipogenesis in HepG2 cells and α-SMA gene expression in LX2 cells [1]. While the full quantitative dataset remains behind the journal paywall, the authors explicitly selected only compounds 14 and 21—from the entire 21-compound library—for in vivo efficacy testing, indicating a meaningful potency differentiation relative to the other 19 analogs [1]. The parent compound alisol B served as the baseline comparator; the structural modifications in compound 21 (involving A-ring and C-ring unsaturation and side-chain optimization) were designed to enhance activity beyond the parent scaffold [1].

In Vitro Dual Potency

Class-level inference

Qualitative ranking: top 2 of 21 derivatives selected for in vivo testing

Supports dual-pathway potency screening context

Quantitative IC50 data not publicly available; review required

Evidence Dimension	In vitro dual inhibition potency ranking (DNL in HepG2 cells; α-SMA in LX2 cells)
Target Compound Data	Compound 21: Selected as one of two most potent derivatives for in vivo advancement (qualitative ranking: top 2 of 21)
Comparator Or Baseline	Parent alisol B: baseline activity; Compounds 1–20 (excluding 14): lower potency, not advanced to in vivo testing
Quantified Difference	Qualitative selection threshold: only 2 of 21 derivatives (compounds 14 and 21) met the potency criteria for in vivo evaluation [1]
Conditions	HepG2 cells (DNL assay); LX2 hepatic stellate cells (α-SMA gene expression assay) [1]

Why This Matters

Procurement of compound 21 ensures access to one of only two derivatives from this SAR series with demonstrated dual-target in vitro potency sufficient to warrant in vivo testing, reducing the risk of purchasing an underperforming analog from the same chemical series.

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source

In Vivo Efficacy: NASH Histopathology

Compound 21 was evaluated in a high-fat diet plus carbon tetrachloride (HFD + CCl4)-induced NASH mouse model, a widely used experimental system that recapitulates key histological features of human NASH including steatosis, hepatocellular ballooning, lobular inflammation, and fibrosis [1]. The compound effectively ameliorated all four histopathological endpoints: hepatic steatosis, ballooning, inflammatory infiltration, and hepatic fibrosis [1]. This multi-endpoint improvement profile is notable because many NASH candidates show efficacy on only a subset of these parameters. For context, the parent compound alisol B has independently been reported to improve steatosis and inflammation in NASH models, but comprehensive anti-fibrotic efficacy data across all four NASH histological features in a single study are specifically documented for compound 21 [1][2].

In Vivo Histopathology

Cross-study comparable

Reported amelioration of steatosis, ballooning, inflammation, and fibrosis in HFD+CCl4 model

Supports multi-endpoint model-response context

Comprehensive four-endpoint data specific to compound 21

Evidence Dimension	In vivo histopathological improvement in HFD + CCl4 NASH mouse model (4 endpoints)
Target Compound Data	Compound 21: Ameliorated hepatic steatosis, ballooning, inflammatory infiltration, and hepatic fibrosis [1]
Comparator Or Baseline	Parent alisol B: Reported to improve steatosis and inflammatory cell infiltration in various NASH models; comprehensive four-endpoint data in HFD + CCl4 model not reported [2]
Quantified Difference	Compound 21 provides documented multi-endpoint efficacy (4/4 histological parameters) in a single standardized HFD + CCl4 model; historical alisol B data covers a narrower endpoint spectrum [1][2]
Conditions	HFD + CCl4-induced NASH mouse model; in vivo oral administration [1]

Why This Matters

For researchers requiring a single compound with demonstrated in vivo efficacy across the full spectrum of NASH histological features (steatosis, ballooning, inflammation, and fibrosis), compound 21 offers a uniquely characterized profile within the alisol B derivative series.

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source
• [2] Meng Q, Chen X, Wang C, et al. Alisol B 23-acetate promotes liver regeneration in mice after partial hepatectomy via activating farnesoid X receptor. Biochem Pharmacol. 2014; and related alisol B NASH studies. Representative reference compilation. View Source

Mechanistic Comparison: DNL Inhibition vs. PPAR Agonism

Anti-NASH agent 2 (compound 21) operates via inhibition of de novo lipogenesis and suppression of α-SMA gene expression, a mechanism fundamentally distinct from that of Anti-NASH agent 1, which is a PPAR-α/δ dual agonist derived from elafibranor [1]. This mechanistic divergence has critical implications for experimental design: DNL inhibitors target the lipogenic pathway directly in hepatocytes, whereas PPAR-α/δ agonists exert their effects through nuclear receptor-mediated transcriptional regulation of fatty acid oxidation and inflammation . No published head-to-head comparison study exists between these two agents; however, their orthogonal mechanisms suggest they may be complementary rather than interchangeable tools. Investigators studying DNL-dependent NASH pathophysiology should preferentially select compound 21, while those focused on PPAR-mediated lipid metabolism pathways may find Anti-NASH agent 1 more relevant [1].

Mechanism Comparison

Class-level inference

DNL/α-SMA inhibitor vs. PPAR-α/δ agonist; orthogonal mechanisms

Mechanistic selection context for pathway studies

No head-to-head comparison data

Evidence Dimension	Primary mechanism of action
Target Compound Data	Anti-NASH agent 2 (compound 21): Inhibitor of de novo lipogenesis and α-SMA gene expression [1]
Comparator Or Baseline	Anti-NASH agent 1 (compound 3d): PPAR-α/δ dual agonist (elafibranor derivative)
Quantified Difference	Qualitative mechanistic orthogonality: DNL/α-SMA inhibition vs. PPAR-α/δ agonism; no direct potency comparison available [1]
Conditions	Not applicable (mechanism-level comparison across different chemical series)

Why This Matters

Selection between Anti-NASH agent 2 and Anti-NASH agent 1 should be driven by the experimental hypothesis (DNL/fibrosis vs. PPAR-mediated lipid oxidation), as these compounds are mechanistically non-redundant and cannot substitute for one another.

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source

Chemical Scaffold Novelty vs. Clinical NASH Agents

Anti-NASH agent 2 (compound 21) is built upon a protostane triterpenoid scaffold derived from alisol B, a natural product isolated from Alisma orientale [1]. This scaffold occupies a distinct region of chemical space compared to the synthetic small-molecule NASH agents currently in clinical investigation, which include farnesoid X receptor (FXR) agonists (e.g., obeticholic acid, a bile acid analog), thyroid hormone receptor-β (THR-β) agonists (e.g., resmetirom), and acetyl-CoA carboxylase (ACC) inhibitors (e.g., clesacostat/PF-05221304) [2][3]. The protostane scaffold's unique tetracyclic framework with specific oxidation and unsaturation patterns—modified in compound 21 via A-ring and C-ring double bond installation—provides a structurally differentiated starting point for medicinal chemistry campaigns targeting NASH via non-FXR, non-THR-β pathways [1]. No other commercially available NASH research tool shares this exact chemotype.

Scaffold Novelty

Class-level inference

Protostane triterpenoid scaffold distinct from FXR, THR-β, ACC-targeted agents

Supports non-canonical NASH target exploration

Scaffold differentiation context; cross-scaffold data unavailable

Evidence Dimension	Chemical scaffold classification and drug target pathway
Target Compound Data	Compound 21: Protostane triterpenoid (alisol B derivative); DNL/α-SMA inhibition pathway [1]
Comparator Or Baseline	Obeticholic acid (FXR agonist, bile acid analog); Resmetirom (THR-β agonist); Clesacostat (ACC inhibitor) [2][3]
Quantified Difference	Qualitative scaffold and pathway differentiation; no cross-scaffold potency comparison available [1][2][3]
Conditions	Chemical taxonomy and drug target pathway classification

Why This Matters

For medicinal chemistry groups seeking to explore non-canonical NASH targets or to diversify their screening libraries beyond FXR, THR-β, and ACC-focused chemical matter, compound 21 represents a structurally unique protostane-based entry point unavailable from alternative commercial sources.

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source
• [2] Neuschwander-Tetri BA, Loomba R, Sanyal AJ, et al. Farnesoid X nuclear receptor ligand obeticholic acid for non-cirrhotic, non-alcoholic steatohepatitis (FLINT): a multicentre, randomised, placebo-controlled trial. Lancet. 2015;385(9972):956-965. View Source
• [3] Harrison SA, Bedossa P, Guy CD, et al. Resmetirom (MGL-3196) for the treatment of non-alcoholic steatohepatitis: a multicentre, randomised, double-blind, placebo-controlled, phase 2 trial. Lancet. 2020;396(10264):1615-1625. And: clesacostat (PF-05221304) ACC inhibitor information from IUPHAR/BPS Guide to Pharmacology. View Source

Anti-NASH Agent 2: Application Scenarios

SAR Campaigns: DNL/α-SMA Dual Inhibitor Screening

Research groups engaged in structure–activity relationship (SAR) studies around the protostane triterpenoid scaffold can use Anti-NASH agent 2 (compound 21) as a benchmark reference compound. As the most well-characterized derivative from the Yu et al. (2025) 21-compound SAR series with demonstrated dual in vitro potency and in vivo efficacy [1], it serves as an ideal positive control for evaluating newly synthesized alisol B analogs in HepG2 DNL assays and LX2 α-SMA expression assays. Its established four-endpoint histological improvement profile in the HFD + CCl4 model also provides a validated efficacy benchmark for in vivo candidate selection.

Pathway Comparison: DNL vs. PPAR in NASH

Investigators seeking to dissect the relative contributions of hepatic de novo lipogenesis inhibition versus PPAR-α/δ-mediated fatty acid oxidation in NASH pathogenesis can deploy Anti-NASH agent 2 (DNL/α-SMA inhibitor) alongside Anti-NASH agent 1 (PPAR-α/δ agonist) as mechanistically orthogonal tool compounds [1]. This combinatorial experimental design enables direct comparison of downstream transcriptomic, metabolomic, and histopathological outcomes driven by two distinct anti-NASH mechanisms within the same model system.

Natural Product NASH Lead Optimization

Pharmaceutical and biotechnology teams pursuing natural product-based drug discovery for NASH can utilize Anti-NASH agent 2 as a key reference point for protostane scaffold optimization. The documented SAR trends—where A-ring/C-ring unsaturation enhanced activity, C-11/C-13 acetylation reduced activity, and D-ring α,β-unsaturated ketone formation abolished activity [1]—provide actionable medicinal chemistry guidance for further scaffold evolution. Compound 21's molecular formula (C32H51N3O2) and molecular weight (509.77 Da) place it within lead-like chemical space, supporting its suitability as a starting point for hit-to-lead optimization.

Multi-Endpoint NASH Histopathology Assessment

Contract research organizations (CROs) and academic core facilities conducting preclinical NASH efficacy studies can incorporate Anti-NASH agent 2 as a reference compound for validating assay sensitivity across all four key NASH histological endpoints: steatosis, hepatocellular ballooning, lobular inflammation, and fibrosis [1]. Its demonstrated efficacy across this full endpoint spectrum in the HFD + CCl4 model makes it suitable for use as a positive control in standardized NASH histopathology panels, ensuring that experimental systems are capable of detecting therapeutic improvement across the complete range of NASH-relevant pathological features.

Application

Selection Property

Validation Focus

Protostane SAR benchmark

Dual-pathway inhibition profile (DNL/α-SMA)

HepG2 DNL & LX2 α-SMA assay benchmarking

DNL vs. PPAR pathway dissection

Mechanistic orthogonality (DNL inhibitor vs. PPAR agonist)

Transcriptomic & metabolomic endpoint comparison

Protostane scaffold lead optimization

Documented SAR trends (ring unsaturation patterns)

Hit-to-lead expansion from compound 21 profile

NASH histopathology panel validation

Multi-endpoint reference profile (4/4 parameters)

Assay sensitivity across steatosis, ballooning, inflammation, fibrosis

• [1] Yu NR, Huang S, Deng ZT, Wang J, Shen Y, Leng Y, Zhao QS. Design, synthesis and biological evaluation of Alisol B derivatives for potential treatment of non-alcoholic steatohepatitis. Bioorg Chem. 2025 Feb;155:108132. doi: 10.1016/j.bioorg.2025.108132. PMID: 39813949. View Source